Cas no 80563-95-7 (1,3-Oxathiolane-2-acetic acid, 2-methyl-, methyl ester)

• Product Name: 1,3-Oxathiolane-2-acetic acid, 2-methyl-, methyl ester
• CAS No: 80563-95-7
• MF: C₇H₁₂O₃S
• MW: 176.233381271362
• CID: 705420
• PubChem ID: 548207
• Update Time: 2025-04-19

1,3-Oxathiolane-2-acetic acid, 2-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1,3-Oxathiolane-2-acetic acid, 2-methyl-, methyl ester
• methyl 2-(2-methyl-1,3-oxathiolan-2-yl)acetate
• 80563-95-7
• Methyl (2-methyl-1,3-oxathiolan-2-yl)acetate #
• IPBJFXHDCTZHTJ-UHFFFAOYSA-N
• 2-Methyl-1,3-oxathiolane-2-acetic acid methyl ester
• DTXSID50338300

• Inchi： 1S/C7H12O3S/c1-7(5-6(8)9-2)10-3-4-11-7/h3-5H2,1-2H3
• InChI Key： IPBJFXHDCTZHTJ-UHFFFAOYSA-N
• SMILES： S1CCOC1(C)CC(=O)OC

Computed Properties

• Exact Mass: 176.05071541g/mol
• Monoisotopic Mass: 176.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 60.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioacetals Monothioacetals Monothioketals